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Compound of Interest

Compound Name: p38 MAPK-IN-2

Cat. No.: B1663467 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
P38 mitogen-activated protein kinases (MAPKs) are a class of kinases that respond to stress

stimuli, including cytokines, ultraviolet irradiation, and osmotic shock, playing a critical role in

cellular differentiation, apoptosis, and inflammation.[1][2] The p38 MAPK signaling cascade is

implicated in a variety of diseases, making its components key therapeutic targets.[3] P38
MAPK-IN-2 is a known inhibitor of p38 kinase, used in research to study the effects of p38

MAPK pathway inhibition.[4] Accurate preparation of a stock solution is the first and a critical

step for ensuring reliable and reproducible experimental results.

This document provides a detailed protocol for the preparation, storage, and handling of P38
MAPK-IN-2 stock solutions.

Quantitative Data Summary
For accurate preparation of the stock solution, it is crucial to use the batch-specific molecular

weight provided on the product's vial or Certificate of Analysis.[4] The following table

summarizes the key quantitative data for P38 MAPK-IN-2.
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Property Value Source(s)

Molecular Weight 415.85 g/mol [4]

CAS Number 635725-16-5 [3][4]

Chemical Formula C20H19ClFN5O2 [4]

Recommended Solvent Dimethyl sulfoxide (DMSO) [4]

Powder Storage Store at -20°C [4]

Stock Solution Storage
-20°C for up to 1 month, -80°C

for up to 6 months
[4][5]

Experimental Protocol: Preparation of P38 MAPK-IN-
2 Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of P38 MAPK-IN-2.

Materials:

P38 MAPK-IN-2 powder

Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heat block set to 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Equilibration: Before opening, allow the vial of P38 MAPK-IN-2 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents moisture condensation on the
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compound.

Mass Calculation: Use the batch-specific molecular weight (MW) from the product vial or

Certificate of Analysis for the highest accuracy. The general formula for calculating the

required solvent volume is: Volume (L) = Mass (g) / (Concentration (mol/L) * MW ( g/mol ))

Solvent Addition: To prepare a 10 mM stock solution from 1 mg of P38 MAPK-IN-2 (MW =

415.85), add 240.5 µL of DMSO to the vial.[4] Carefully pipette the DMSO into the vial

containing the powder.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.

Visually inspect the solution to ensure all solid has dissolved.

If solubility is an issue, the process can be aided by gently warming the solution to 37°C

for a short period and sonicating in an ultrasonic bath.[4]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[4]

Label the aliquots clearly with the compound name, concentration, and date of

preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C.[4]

For long-term storage (up to 6 months), store the aliquots at -80°C.[4][5]

Preparation of Working Solutions: When ready to use, thaw a single aliquot of the stock

solution at room temperature. Dilute the stock solution to the desired final concentration

using the appropriate cell culture medium or experimental buffer.

Visualizations
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The following diagrams illustrate the experimental workflow for stock solution preparation and

the signaling pathway targeted by P38 MAPK-IN-2.

Stock Solution Preparation Workflow
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Caption: Workflow for preparing P38 MAPK-IN-2 stock solution.
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Caption: p38 MAPK signaling pathway and the inhibitory action of P38 MAPK-IN-2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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